Cas no 20967-57-1 (4-methyl-1,2,3,6-tetrahydropyridin-2-one)

• Product Name: 4-methyl-1,2,3,6-tetrahydropyridin-2-one
• CAS No: 20967-57-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 3904481
• PubChem ID: 21998678
• Update Time: 2025-04-22

4-methyl-1,2,3,6-tetrahydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,6-dihydro-4-methyl-
• 4-methyl-1,2,3,6-tetrahydropyridin-2-one
• 20967-57-1
• AKOS006347287
• SCHEMBL7788320
• 4-Methyl-3,6-dihydropyridin-2(1H)-one

• Inchi： 1S/C6H9NO/c1-5-2-3-7-6(8)4-5/h2H,3-4H2,1H3,(H,7,8)
• InChI Key： VVQSYDQNTWBJNS-UHFFFAOYSA-N
• SMILES： C1(=O)NCC=C(C)C1

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines